Cas no 2172456-88-9 (2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol)

2-(1-Methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol is a cyclobutane derivative featuring a substituted imidazole moiety, offering a unique structural framework for synthetic and medicinal chemistry applications. Its combination of a cyclobutyl alcohol and a methylimidazole group provides versatility as an intermediate in the synthesis of complex molecules, particularly in pharmaceutical and agrochemical research. The presence of both hydroxyl and heterocyclic functionalities enhances its reactivity, enabling selective modifications for targeted compound development. This compound’s rigid cyclobutane ring may contribute to conformational constraints in derived molecules, potentially influencing binding affinity or stability in drug design. Its well-defined structure makes it suitable for mechanistic studies or as a building block in scaffold diversification.
2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol structure
2172456-88-9 structure
Product Name:2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol
CAS No:2172456-88-9
MF:C9H14N2O
MW:166.220262050629
CID:6281682
PubChem ID:165606557
Update Time:2025-06-11

2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol
    • 2-[(1-methyl-1H-imidazol-2-yl)methyl]cyclobutan-1-ol
    • EN300-1625963
    • 2172456-88-9
    • Inchi: 1S/C9H14N2O/c1-11-5-4-10-9(11)6-7-2-3-8(7)12/h4-5,7-8,12H,2-3,6H2,1H3
    • InChI Key: KCWBAVUNJOSKDL-UHFFFAOYSA-N
    • SMILES: OC1CCC1CC1=NC=CN1C

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38Ų

2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1625963-0.05g
2-[(1-methyl-1H-imidazol-2-yl)methyl]cyclobutan-1-ol
2172456-88-9
0.05g
$1272.0 2023-06-04
Enamine
EN300-1625963-0.1g
2-[(1-methyl-1H-imidazol-2-yl)methyl]cyclobutan-1-ol
2172456-88-9
0.1g
$1332.0 2023-06-04
Enamine
EN300-1625963-0.25g
2-[(1-methyl-1H-imidazol-2-yl)methyl]cyclobutan-1-ol
2172456-88-9
0.25g
$1393.0 2023-06-04
Enamine
EN300-1625963-0.5g
2-[(1-methyl-1H-imidazol-2-yl)methyl]cyclobutan-1-ol
2172456-88-9
0.5g
$1453.0 2023-06-04
Enamine
EN300-1625963-1.0g
2-[(1-methyl-1H-imidazol-2-yl)methyl]cyclobutan-1-ol
2172456-88-9
1g
$1515.0 2023-06-04
Enamine
EN300-1625963-2.5g
2-[(1-methyl-1H-imidazol-2-yl)methyl]cyclobutan-1-ol
2172456-88-9
2.5g
$2969.0 2023-06-04
Enamine
EN300-1625963-5.0g
2-[(1-methyl-1H-imidazol-2-yl)methyl]cyclobutan-1-ol
2172456-88-9
5g
$4391.0 2023-06-04
Enamine
EN300-1625963-10.0g
2-[(1-methyl-1H-imidazol-2-yl)methyl]cyclobutan-1-ol
2172456-88-9
10g
$6512.0 2023-06-04
Enamine
EN300-1625963-50mg
2-[(1-methyl-1H-imidazol-2-yl)methyl]cyclobutan-1-ol
2172456-88-9
50mg
$948.0 2023-09-22
Enamine
EN300-1625963-100mg
2-[(1-methyl-1H-imidazol-2-yl)methyl]cyclobutan-1-ol
2172456-88-9
100mg
$993.0 2023-09-22

Additional information on 2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol

Introduction to 2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol (CAS No. 2172456-88-9)

2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol (CAS No. 2172456-88-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.

The molecular formula of 2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol is C9H13NO2, and its molecular weight is 163.20 g/mol. The compound features a cyclobutane ring with a hydroxyl group and a substituted imidazole moiety, which contributes to its distinct chemical and biological properties. The imidazole ring, known for its ability to form hydrogen bonds and coordinate with metal ions, plays a crucial role in the compound's interactions with biological targets.

The synthesis of 2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol has been explored through various methodologies. One common approach involves the reaction of 1-bromomethylcyclobutan-1-ol with 1-methylimidazole in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods, such as using microwave-assisted synthesis or employing green solvents like water or supercritical carbon dioxide.

In terms of biological activity, 2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol has shown promising results in several preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages.

Beyond its anti-inflammatory effects, 2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol has also been investigated for its potential neuroprotective properties. Preclinical studies have shown that this compound can protect neuronal cells from oxidative damage and apoptosis induced by various stressors, including hydrogen peroxide and beta-amyloid peptides. These findings suggest that 2-(1-methyl-1H-imidazol-2-yl)methylcyclobutan-1-ol may have therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(1-methyl-1H-imidazol-2-y l)methylcyclobutan - 1 - ol has also been studied to assess its suitability for drug development. Initial results indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can readily cross the blood-brain barrier, which is crucial for its potential use in central nervous system disorders. However, further research is needed to optimize its pharmacokinetic parameters and ensure its safety and efficacy in clinical settings.

In addition to its therapeutic potential, 2-(1-methyl - 1H - imidazol - 2 - yl) methylcyclobutan - 1 - ol has been explored for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it a valuable tool for studying protein function and interactions. For example, researchers have used this compound to investigate the role of certain enzymes in cellular signaling pathways, providing insights into disease mechanisms and potential therapeutic targets.

The safety profile of 2-(1-methyl - 1H - imidazol - 2 - yl) methylcyclobutan - 1 - ol has been evaluated through various toxicological studies. Preliminary data suggest that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, comprehensive safety assessments are ongoing to ensure its long-term safety and suitability for human use.

In conclusion, 2-(1-methyl - 1H - imidazol - 2 - yl) methylcyclobutan - 1 - ol (CAS No. 2172456 - 88 - 9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers it with anti-inflammatory, antioxidant, and neuroprotective properties, making it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for clinical use.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd